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Compound of Interest

Compound Name: BMS-986115

Cat. No.: B606283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock

solutions of BMS-986115, a potent pan-Notch inhibitor, using Dimethyl Sulfoxide (DMSO) as

the solvent. Adherence to these protocols is crucial for ensuring the stability, and activity of the

compound for reliable experimental outcomes.

Physicochemical Properties of BMS-986115
A summary of the key quantitative data for BMS-986115 is presented in the table below. This

information is essential for accurate preparation of stock solutions.

Property Value Source(s)

Molecular Formula C₂₆H₂₅F₇N₄O₃ [1][2][3]

Molecular Weight 574.49 g/mol [2][3][4]

Appearance Solid, white to off-white powder [1][2]

Solubility in DMSO 13.12 mg/mL (22.84 mM) [2]

10 mM [5]

Purity >98% [1]
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Experimental Protocol: Preparing a 10 mM Stock
Solution of BMS-986115 in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of BMS-986115 in DMSO.

Materials:

BMS-986115 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Acclimatization: Before opening, allow the vial of BMS-986115 powder to equilibrate to room

temperature for at least 1 hour.[4] This prevents condensation from forming on the powder.

Weighing: Carefully weigh out the desired amount of BMS-986115 powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.74 mg of BMS-986115.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 574.49 g/mol

Desired Volume (V) = 1 mL = 0.001 L
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Mass (g) = M x MW x V = 0.01 mol/L x 574.49 g/mol x 0.001 L = 0.00574 g = 5.74 mg

Dissolution: Add the appropriate volume of DMSO to the weighed BMS-986115 powder. For

5.74 mg of BMS-986115, add 1 mL of DMSO.

Mixing: Vortex the solution until the BMS-986115 is completely dissolved. Gentle warming

(e.g., to 70°C) and sonication can be used to aid dissolution if necessary.[2] Ensure the final

solution is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, tightly sealed vials.

Storage: Store the aliquots at -20°C for long-term storage (months to years).[1] Some

sources suggest storage at -80°C for up to 6 months.[2][6] For short-term storage (days to

weeks), 0-4°C is acceptable.[1]

Workflow for Preparing BMS-986115 Stock Solution
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Caption: Workflow for preparing BMS-986115 stock solution.

Signaling Pathway Inhibited by BMS-986115
BMS-986115 is a pan-Notch inhibitor that targets the γ-secretase complex.[1] The Notch

signaling pathway is crucial for cell-to-cell communication and plays a significant role in cell

proliferation, differentiation, and apoptosis. In certain cancers, this pathway is overexpressed.

BMS-986115 blocks the proteolytic cleavage of the Notch receptor, preventing the release of
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the Notch intracellular domain (NICD). This, in turn, inhibits the translocation of NICD to the

nucleus and the subsequent transcription of Notch-regulated genes, leading to an anti-tumor

effect.[1]
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Caption: Inhibition of the Notch signaling pathway by BMS-986115.

Safety Precautions:

Always handle BMS-986115 and DMSO in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.[6]

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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